Cas no 1261925-97-6 (3-Bromo-5-(2,3-dichlorophenyl)phenol)

• Product Name: 3-Bromo-5-(2,3-dichlorophenyl)phenol
• CAS No: 1261925-97-6
• MF: C₁₂H₇BrCl₂O
• MW: 317.993380784988
• MDL: MFCD18316130
• CID: 2763925
• PubChem ID: 53221853
• Update Time: 2025-08-03

3-Bromo-5-(2,3-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00686449
• 3-BROMO-5-(2,3-DICHLOROPHENYL)PHENOL
• 1261925-97-6
• MFCD18316130
• 5-Bromo-2',3'-dichloro[1,1'-biphenyl]-3-ol
• 3-Bromo-5-(2,3-dichlorophenyl)phenol, 95%
• 3-Bromo-5-(2,3-dichlorophenyl)phenol

• MDL： MFCD18316130
• Inchi： 1S/C12H7BrCl2O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H
• InChI Key： PTQIQDBXERZXDQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C=1Cl)Cl)O

Computed Properties

• Exact Mass: 315.90573Da
• Monoisotopic Mass: 315.90573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Bromo-5-(2,3-dichlorophenyl)phenol

Comprehensive Overview of 3-Bromo-5-(2,3-dichlorophenyl)phenol (CAS No. 1261925-97-6)

3-Bromo-5-(2,3-dichlorophenyl)phenol (CAS No. 1261925-97-6) is a halogenated phenolic compound with significant applications in pharmaceutical intermediates and organic synthesis. This compound features a unique structural framework, combining a bromophenol core with a 2,3-dichlorophenyl substituent, which enhances its reactivity and utility in cross-coupling reactions. Researchers and industries are increasingly interested in this molecule due to its potential in developing novel bioactive agents and advanced materials.

The growing demand for halogenated aromatic compounds like 3-Bromo-5-(2,3-dichlorophenyl)phenol is driven by their versatility in medicinal chemistry. Recent studies highlight its role in synthesizing kinase inhibitors and antimicrobial agents, aligning with the global focus on drug discovery for infectious diseases and cancer. Its CAS No. 1261925-97-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-Bromo-5-(2,3-dichlorophenyl)phenol serves as a key intermediate in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, reactions pivotal for constructing complex heterocycles. The compound’s bromo and dichlorophenyl groups act as handles for further functionalization, making it a favorite among chemists designing high-value fine chemicals. This adaptability has spurred discussions in forums about optimizing its synthesis for scalable production.

Environmental and regulatory considerations are also trending topics linked to halogenated phenols. While CAS 1261925-97-6 is not classified as hazardous under major regulatory frameworks, its handling requires adherence to green chemistry principles to minimize waste. Industry leaders emphasize solvent recovery and catalytic methods when working with such compounds, addressing sustainability concerns raised by environmentally conscious consumers.

Analytical characterization of 3-Bromo-5-(2,3-dichlorophenyl)phenol typically involves HPLC, NMR, and mass spectrometry, ensuring purity for critical applications. FAQs in scientific communities often inquire about its spectral data and storage conditions, underscoring the need for detailed technical documentation. Suppliers providing high-purity grades of this compound are increasingly leveraging digital platforms to share certificates of analysis (CoAs) and safety data sheets (SDS).

In summary, 3-Bromo-5-(2,3-dichlorophenyl)phenol (CAS No. 1261925-97-6) bridges multiple disciplines—from drug development to material science. Its structural uniqueness and synthetic flexibility make it a subject of ongoing innovation, while its commercial availability supports diverse industrial workflows. As research evolves, this compound is poised to remain a focal point in discussions about next-generation chemical building blocks.